Cas no 2229271-30-9 (1-(2-ethoxyphenyl)cyclobutylmethanol)

• Product Name: 1-(2-ethoxyphenyl)cyclobutylmethanol
• CAS No: 2229271-30-9
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6070059
• PubChem ID: 165704500
• Update Time: 2025-06-12

1-(2-ethoxyphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)cyclobutylmethanol
• 2229271-30-9
• [1-(2-ethoxyphenyl)cyclobutyl]methanol
• EN300-1790832

• Inchi： 1S/C13H18O2/c1-2-15-12-7-4-3-6-11(12)13(10-14)8-5-9-13/h3-4,6-7,14H,2,5,8-10H2,1H3
• InChI Key： IKJMGFHJAVGOBK-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=CC=2OCC)CCC1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-ethoxyphenyl)cyclobutylmethanol

Professional Introduction to 1-(2-ethoxyphenyl)cyclobutylmethanol (CAS No. 2229271-30-9)

1-(2-ethoxyphenyl)cyclobutylmethanol, identified by its Chemical Abstracts Service (CAS) number 2229271-30-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a cyclobutylmethanol core substituted with a 2-ethoxyphenyl group, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique structural attributes of this compound make it a valuable candidate for further exploration, particularly in the synthesis of novel bioactive molecules.

The structural composition of 1-(2-ethoxyphenyl)cyclobutylmethanol encompasses a cyclobutyl ring linked to a methanol moiety, with an ethoxy group attached to the phenyl ring. This arrangement introduces a combination of hydrophobic and hydrophilic interactions, which can be exploited for various pharmacological purposes. The presence of the aromatic 2-ethoxyphenyl group suggests potential for interactions with biological targets such as enzymes and receptors, making this compound a promising scaffold for drug design.

In recent years, there has been growing interest in the development of molecules that can modulate neurological pathways. The structural features of 1-(2-ethoxyphenyl)cyclobutylmethanol have led researchers to investigate its potential as a precursor in the synthesis of compounds that may influence central nervous system (CNS) function. Preliminary studies have suggested that derivatives of this molecule may exhibit properties relevant to neuroprotective and anti-inflammatory applications, areas where novel therapeutic agents are critically needed.

The synthesis of 1-(2-ethoxyphenyl)cyclobutylmethanol represents a significant achievement in organic chemistry, demonstrating the ability to construct complex cyclic structures with functionalized aromatic groups. The synthetic route typically involves multi-step reactions, including cyclization and substitution processes, which highlight the compound's synthetic accessibility. This accessibility is crucial for further derivatization and optimization, enabling researchers to tailor the properties of the molecule for specific biological targets.

One of the most compelling aspects of 1-(2-ethoxyphenyl)cyclobutylmethanol is its versatility as a building block in medicinal chemistry. The cyclobutylmethanol core provides a rigid framework that can be modified through various chemical transformations, while the 2-ethoxyphenyl group offers opportunities for further functionalization. This flexibility has allowed researchers to explore a wide range of derivatives, each with unique pharmacological profiles.

The pharmacological potential of compounds derived from 1-(2-ethoxyphenyl)cyclobutylmethanol has been further underscored by recent studies in model systems. For instance, researchers have investigated analogs of this molecule for their ability to interact with specific enzymes involved in metabolic pathways. These studies have provided valuable insights into the structure-activity relationships (SAR) governing the biological effects of such compounds, guiding future synthetic efforts toward more potent and selective agents.

In addition to its pharmacological applications, 1-(2-ethoxyphenyl)cyclobutylmethanol has shown promise in material science research. The unique combination of aromatic and aliphatic moieties in its structure makes it suitable for applications in polymer chemistry and supramolecular assemblies. Researchers have explored its use as a monomer or cross-linking agent in the development of novel materials with enhanced mechanical properties or specific recognition capabilities.

The growing body of research on 1-(2-ethoxyphenyl)cyclobutylmethanol underscores its importance as a versatile intermediate in chemical synthesis and drug development. As our understanding of its properties continues to expand, new opportunities for therapeutic applications are likely to emerge. Further exploration into its derivatives and synthetic modifications will undoubtedly yield novel compounds with significant biological activity.

The future direction of research on this compound is likely to focus on optimizing its synthetic routes for greater efficiency and scalability. Additionally, efforts will continue to explore its pharmacological potential through high-throughput screening and computational modeling techniques. These approaches will help identify new derivatives with improved efficacy and reduced side effects, bringing us closer to realizing the full therapeutic promise of molecules like 1-(2-ethoxyphenyl)cyclobutylmethanol.